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Compound of Interest

Compound Name: Benzyl tiglate

Cat. No.: B042538

Benzyl Tiglate: A Comprehensive Technical
Review

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl tiglate ((2E)-2-methylbut-2-enoate) is an organic compound classified as an ester. It is
formed from the esterification of benzyl alcohol and tiglic acid.[1] Characterized by a pleasant,
fruity, and somewhat spicy-herbaceous aroma, benzyl tiglate is primarily utilized in the flavor
and fragrance industries.[1] It is a colorless to pale yellow liquid with low volatility and is soluble
in organic solvents.[1] While its applications in perfumery are well-documented, its broader
biological activities and potential for drug development remain largely unexplored. This
technical guide provides a comprehensive review of the existing scientific literature on benzyl
tiglate, focusing on its chemical properties, synthesis, analytical characterization, and natural

occurrence.

Physicochemical Properties

A summary of the key physicochemical properties of benzyl tiglate is presented in the table
below. This data is essential for its handling, formulation, and analytical identification.
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Property Value Reference(s)
Molecular Formula C12H1402 [1]

Molecular Weight 190.24 g/mol [1]

CAS Number 37526-88-8

Appearance Colorless to pale yellow liquid [1]

Fruity, spicy-herbaceous,
Odor ty Py . [2]
reminiscent of narcissus

Density 1.031 - 1.040 g/cm3 @ 20°C [3]
Refractive Index 1.5150 - 1.5210 @ 20°C [3]
Boiling Point 139 °C @ 9 Torr [4]
Flash Point >110 °C [3]

Solubili Insoluble in water; soluble in
olubility _ _
organic solvents and oils

Synthesis of Benzyl Tiglate

The most common method for synthesizing benzyl tiglate is through the direct esterification of
tiglic acid with benzyl alcohol.[5][2][4] This reaction is typically catalyzed by an acid and
involves the removal of water to drive the equilibrium towards the formation of the ester.

General Experimental Protocol: Fischer Esterification

» Reactant Preparation: In a round-bottom flask, dissolve tiglic acid in an excess of benzyl
alcohol. The molar ratio of benzyl alcohol to tiglic acid is typically between 3:1 and 5:1 to
favor the forward reaction.

o Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-
toluenesulfonic acid, to the reaction mixture.

e Reaction Setup: Equip the flask with a Dean-Stark apparatus or a similar setup for
azeotropic removal of water. Place the flask in a heating mantle and heat the mixture to
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reflux.

o Reaction Monitoring: Monitor the progress of the reaction by observing the amount of water
collected in the Dean-Stark trap. The reaction is considered complete when water is no
longer being formed.

o Work-up: After cooling the reaction mixture to room temperature, neutralize the acid catalyst
with a weak base, such as a saturated solution of sodium bicarbonate. Transfer the mixture
to a separatory funnel and wash sequentially with water and brine.

 Purification: Dry the organic layer over an anhydrous drying agent like sodium sulfate or
magnesium sulfate. Filter off the drying agent and remove the excess benzyl alcohol under
reduced pressure. The crude benzyl tiglate can be further purified by vacuum distillation or
column chromatography to yield the final product.

Tiglic Acid +
Benzyl Alcohol
Acid Catalyst
(e.g., H2S04)

Reflux with
Azeotropic Removal
of Water

- Drying and
Nzugzgii“\‘l’vgggd Purification Benzyl Tiglate
q (Distillation/Chromatography)

Click to download full resolution via product page

A generalized workflow for the synthesis of benzyl tiglate via Fischer esterification.

Spectroscopic Data

The structural elucidation of benzyl tiglate is confirmed through various spectroscopic
techniques. The following tables summarize the key spectral data.

'H NMR Spectral Data
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Chemical Shift (3)

Multiplicity Integration Assignment
Ppm
Aromatic protons
~7.35 m 5H
(CeH5s)
~6.85 q 1H Vinylic proton (=CH)
Methylene protons (-
~5.15 s 2H Y P (
CHz2-)
Methyl protons (=C-
~1.85 d 3H P (
CHs)
Methyl protons (-
~1.80 d 3H P (

CH=C-CHs)

Note: Predicted *H NMR data. Actual values may vary depending on the solvent and

instrument.[2]

C NMR Spectral Data

Chemical Shift (6) ppm

Assignment

~167 Carbonyl carbon (C=0)

~138 Quaternary vinylic carbon (=C)
~136 Aromatic quaternary carbon
~128.5 Aromatic methine carbons (CH)
~128.0 Aromatic methine carbons (CH)
~127.5 Aromatic methine carbons (CH)
~127 Vinylic methine carbon (=CH)
~66 Methylene carbon (-CHz-)

~14 Methyl carbon (=C-CHs)

~12 Methyl carbon (-CH=C-CHs)
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Note: Predicted 13C NMR data. Actual values may vary depending on the solvent and

instrument.[2]

Mass Spectrometry Data

m/z Relative Intensity Assighment

Tropylium ion [C7H7]* (Base

91 100% Peak)

190 ~50% Molecular ion [M]*
108 ~40% [C7HsO]*

83 ~30% [CsH7O]*

107 ~20% [C/H/O]*

Note: Data obtained from Electron lonization (El) Mass Spectrometry.

Natural Occurrence

Benzyl tiglate is a naturally occurring compound found in the essential oils of several plants.

Its presence contributes to the characteristic aroma of these plants.

Natural Source

Reference(s)

Quisqualis indica (Rangoon creeper) flowers

[6]

Jasmine tea

[6]

Citrus peels (Citrus reticulata)

[6]

Clove bud

[2]

Rose apple (Syzygium jambos)

[2]

Geranium (Pelargonium graveolens) essential

oil

[2]

Iris planifolia

[2]
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Biological Activity and Research Gaps

A thorough review of the scientific literature reveals a significant gap in the research concerning
the specific biological activities of benzyl tiglate. Much of the available literature focuses on its
role as a fragrance component.

It is important to distinguish benzyl tiglate from tigilanol tiglate, a structurally distinct and more
complex diterpenoid ester that has demonstrated significant anticancer properties and is
approved for veterinary use.[7] The biological activities of tigilanol tiglate should not be
extrapolated to benzyl tiglate.

While some essential oils containing benzyl tiglate, such as that from Pelargonium
graveolens, have been reported to possess hypoglycemic, anti-tumor, anti-inflammatory, and
antioxidant properties, these effects are due to the complex mixture of compounds present in
the oil and cannot be attributed to benzyl tiglate alone.[8]

To date, there are no dedicated studies investigating the specific pharmacological effects,
mechanisms of action, or potential therapeutic applications of isolated benzyl tiglate.
Consequently, there are no known signaling pathways or specific biological targets associated
with this compound.

Conclusion

Benzyl tiglate is a well-characterized ester with established applications in the fragrance and
flavor industries. Its synthesis is straightforward, and its analytical profile is well-defined.
However, there is a clear and significant lack of research into its biological activities. For
researchers and professionals in drug development, this represents an untapped area of
investigation. Future studies are warranted to explore the potential pharmacological properties
of benzyl tiglate, which could unveil novel therapeutic applications for this readily available
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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